Amino-PEG5-alcohol Amino-PEG5-alcohol Amino-PEG5-alcohol is a PEG derivative containing an amino group with a hydroxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name: Vulcanchem
CAS No.: 34188-11-9
VCID: VC0518595
InChI: InChI=1S/C10H23NO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-11H2
SMILES: C(COCCOCCOCCOCCO)N
Molecular Formula: C10H23NO5
Molecular Weight: 237.29 g/mol

Amino-PEG5-alcohol

CAS No.: 34188-11-9

Cat. No.: VC0518595

Molecular Formula: C10H23NO5

Molecular Weight: 237.29 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Amino-PEG5-alcohol - 34188-11-9

Specification

CAS No. 34188-11-9
Molecular Formula C10H23NO5
Molecular Weight 237.29 g/mol
IUPAC Name 2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethanol
Standard InChI InChI=1S/C10H23NO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-11H2
Standard InChI Key DEOUHEFHTMMUCM-UHFFFAOYSA-N
SMILES C(COCCOCCOCCOCCO)N
Canonical SMILES C(COCCOCCOCCOCCO)N
Appearance Solid powder

Introduction

Amino-PEG5-alcohol (CAS 34188-11-9) is a polyethylene glycol (PEG) derivative featuring an amino (-NH₂) group and a hydroxyl (-OH) group attached to a PEG spacer. This compound’s unique structure enables versatile applications in bioconjugation, drug delivery, and materials science. Below is a detailed analysis of its properties, synthesis, and research applications.

Synthesis and Production

Amino-PEG5-alcohol is synthesized via multi-step reactions involving PEG derivatives. A common method includes:

  • PEG Functionalization: Reacting pentaethylene glycol with ammonia or an amine source to introduce the amino group .

  • Derivatization: Introducing the hydroxyl group through controlled oxidation or substitution reactions .

Industrial production employs high-purity reagents and purification techniques (e.g., distillation, chromatography) to ensure consistency.

Key Applications

Drug Delivery

Amino-PEG5-alcohol enhances solubility and stability of therapeutic agents. Examples include:

  • PEGylated Liposomes: Improved pharmacokinetics and reduced immunogenicity of drugs.

  • Antibody-Drug Conjugates (ADCs): Targeted delivery of cytotoxic agents to cancer cells .

Bioconjugation

The amino group facilitates covalent bonding with biomolecules:

  • Protein/Peptide Modification: Enhances solubility and stability of biologics .

  • Surface Functionalization: Used in microfluidic devices for biomolecule separation.

Materials Science

The hydrophilic PEG spacer enables applications in:

  • Hydrogels: Controlled release systems for drug delivery.

  • Nanomaterials: Stabilization of metallic nanoparticles (e.g., gold, iron oxide) via ligand binding.

HazardCategoryPrecautionsSource
Respiratory Tract Irritation3Use PPE; ensure ventilation
Skin Irritation2Avoid contact; wash with soap
Eye Irritation2Flush with water immediately

Research Findings and Applications

Recent studies highlight its versatility:

ApplicationKey StudyReference
Drug DeliveryPEGylated liposomes reduce drug immunogenicity and improve circulation
Nanoparticle SynthesisAmino-PEG5-alcohol ligands enable size-controlled metal nanoparticle synthesis
Microchip DevelopmentPEG-modified polymers enhance biomolecule separation efficiency
Gold Nanoparticle FunctionalizationEnhanced antigen binding on antibody surfaces for targeted therapies

Comparison with Similar Compounds

CompoundPEG Chain LengthFunctional GroupsKey Differences
Amino-PEG4-alcohol4 unitsAmine, alcoholShorter chain → lower solubility
Amino-PEG6-alcohol6 unitsAmine, alcoholLonger chain → enhanced solubility
Amino-PEG5-acid5 unitsAmine, carboxylic acidAlcohol replaced by acid → distinct reactivity

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